Cas no 2680806-77-1 (2-5-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-3-ylacetic acid)

• Product Name: 2-5-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-3-ylacetic acid
• CAS No: 2680806-77-1
• MF: C₆H₅F₃N₄O₃
• MW: 238.124110937119
• CID: 5650229
• PubChem ID: 165912650
• Update Time: 2023-11-27

2-5-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276470
• 2680806-77-1
• 2-[5-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-3-yl]acetic acid
• 2-5-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-3-ylacetic acid

• Inchi： 1S/C6H5F3N4O3/c7-6(8,9)4(16)11-5-10-2(12-13-5)1-3(14)15/h1H2,(H,14,15)(H2,10,11,12,13,16)
• InChI Key： QREOOUWKNJIWCM-UHFFFAOYSA-N
• SMILES： FC(C(NC1=NNC(CC(=O)O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 238.03137452g/mol
• Monoisotopic Mass: 238.03137452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų